Cas no 5983-05-1 (2,4(1H,3H)-Pyrimidinedione,1-(5-O-benzoyl-3-deoxy-b-D-threo-pentofuranosyl)-)

• Product name: 2,4(1H,3H)-Pyrimidinedione,1-(5-O-benzoyl-3-deoxy-b-D-threo-pentofuranosyl)-
• CAS No: 5983-05-1
• MF: C₂₇H₂₁ClN₄O₃
• MW: 484.933645009995
• CID: 386528
• PubChem ID: 5253228

2,4(1H,3H)-Pyrimidinedione,1-(5-O-benzoyl-3-deoxy-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(5-O-benzoyl-3-deoxy-b-D-threo-pentofuranosyl)-
• DTXSID90413463
• 5983-05-1
• AC1NQR1C

• Inchi： InChI=1S/C27H21ClN4O3/c1-3-21-22(26(34)32(29-21)20-13-7-10-18(28)15-20)23-24(30-14-8-9-17(2)16-30)27(35)31(25(23)33)19-11-5-4-6-12-19/h4-16H,3H2,1-2H3
• InChI Key： XLEYERYGAUNWBE-UHFFFAOYSA-N
• SMILES： CCC1=NN(C(=C1C2=C(C(=O)N(C2=O)C3=CC=CC=C3)[N+]4=CC=CC(=C4)C)[O-])C5=CC(=CC=C5)Cl

Computed Properties

• Exact Mass: 484.13043
• Monoisotopic Mass: 484.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 6

Experimental Properties

• PSA: 79.92